Cas no 80712-02-3 (Ethanol, 2-[(3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)amino]-)

• Product name: Ethanol, 2-[(3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)amino]-
• CAS No: 80712-02-3
• MF: C₁₂H₁₂N₆O
• MW: 256.263
• CID: 4195508
• PubChem ID: 86013901

Ethanol, 2-[(3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)amino]-
• 80712-02-3
• DB-392202
• 2-[(3-Phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl)amino]ethanol

• Inchi： InChI=1S/C12H12N6O/c19-7-6-13-11-10-12(15-8-14-11)18(17-16-10)9-4-2-1-3-5-9/h1-5,8,19H,6-7H2,(H,13,14,15)
• InChI Key： MKBZKGOEUMQWHB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 256.10725903Da
• Monoisotopic Mass: 256.10725903Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų